(2S)-2-[[1-(4-methylphenyl)sulfonylpiperidine-4-carbonyl]amino]propanoic acid

• IUPAC Name: (2S)-2-[[1-(4-methylphenyl)sulfonylpiperidine-4-carbonyl]amino]propanoic acid
• InChI: InChI=1S/C16H22N2O5S/c1-11-3-5-14(6-4-11)24(22,23)18-9-7-13(8-10-18)15(19)17-12(2)16(20)21/h3-6,12-13H,7-10H2,1-2H3,(H,17,19)(H,20,21)/t12-/m0/s1
• InChI Key: QRSDVGMROQJSIR-LBPRGKRZSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC(C)C(=O)O
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)N[C@@H](C)C(=O)O
• Molecular Formula: C16H22N2O5S
• Molecular Weight: 354.4 g/mol

Description

(2S)-2-[[1-(4-methylphenyl)sulfonylpiperidine-4-carbonyl]amino]propanoic acid, also known as MSOP, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor.

Scientific Research Applications

(2S)-2-[[1-(4-methylphenyl)sulfonylpiperidine-4-carbonyl]amino]propanoic acid has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurodegenerative disorders such as Alzheimer's disease, Parkinson's disease, and Huntington's disease. It has also been investigated for its potential use in the treatment of chronic pain, depression, and schizophrenia.

Mechanism of Action

(2S)-2-[[1-(4-methylphenyl)sulfonylpiperidine-4-carbonyl]amino]propanoic acid is a selective antagonist of the NMDA receptor, which is a type of glutamate receptor that plays a crucial role in synaptic plasticity and memory formation. By blocking the NMDA receptor, (2S)-2-[[1-(4-methylphenyl)sulfonylpiperidine-4-carbonyl]amino]propanoic acid can modulate the excitatory neurotransmission in the brain, which can lead to the attenuation of neurodegenerative processes and the reduction of chronic pain.
Biochemical and Physiological Effects:
(2S)-2-[[1-(4-methylphenyl)sulfonylpiperidine-4-carbonyl]amino]propanoic acid has been shown to exert a number of biochemical and physiological effects, including the inhibition of glutamate-induced calcium influx, the modulation of synaptic plasticity, and the reduction of oxidative stress. These effects have been implicated in the potential therapeutic applications of (2S)-2-[[1-(4-methylphenyl)sulfonylpiperidine-4-carbonyl]amino]propanoic acid.

Advantages and Limitations for Lab Experiments

One of the main advantages of (2S)-2-[[1-(4-methylphenyl)sulfonylpiperidine-4-carbonyl]amino]propanoic acid in lab experiments is its selectivity for the NMDA receptor, which allows for the specific modulation of excitatory neurotransmission. However, (2S)-2-[[1-(4-methylphenyl)sulfonylpiperidine-4-carbonyl]amino]propanoic acid also has some limitations, such as its relatively low potency and the potential for off-target effects.

Future Directions

There are several future directions for the research on (2S)-2-[[1-(4-methylphenyl)sulfonylpiperidine-4-carbonyl]amino]propanoic acid, including the investigation of its potential therapeutic applications in other neurodegenerative disorders, the development of more potent and selective analogs, and the exploration of its mechanism of action at the molecular level. Additionally, the use of (2S)-2-[[1-(4-methylphenyl)sulfonylpiperidine-4-carbonyl]amino]propanoic acid in combination with other drugs or therapies may also be a promising avenue for future research.
In conclusion, (2S)-2-[[1-(4-methylphenyl)sulfonylpiperidine-4-carbonyl]amino]propanoic acid is a chemical compound with potential therapeutic applications in the treatment of neurodegenerative disorders, chronic pain, depression, and schizophrenia. Its selective antagonism of the NMDA receptor allows for the specific modulation of excitatory neurotransmission, which has been implicated in its biochemical and physiological effects. While (2S)-2-[[1-(4-methylphenyl)sulfonylpiperidine-4-carbonyl]amino]propanoic acid has some limitations, its future directions in research hold great promise for the development of new therapies and treatments.

Synthesis Methods

The synthesis of (2S)-2-[[1-(4-methylphenyl)sulfonylpiperidine-4-carbonyl]amino]propanoic acid involves the reaction of 1-(4-methylphenyl)sulfonylpiperidine-4-carboxylic acid with N-tert-butoxycarbonyl-L-proline methyl ester in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction yields the desired product, (2S)-2-[[1-(4-methylphenyl)sulfonylpiperidine-4-carbonyl]amino]propanoic acid, which can be purified by recrystallization.